Cas no 2229633-38-7 (3-({3-(trifluoromethyl)sulfanylphenyl}methyl)pyrrolidine)

• Product Name: 3-({3-(trifluoromethyl)sulfanylphenyl}methyl)pyrrolidine
• CAS No: 2229633-38-7
• MF: C₁₂H₁₄F₃NS
• MW: 261.306472301483
• CID: 6098107
• PubChem ID: 165883202
• Update Time: 2025-07-23

3-({3-(trifluoromethyl)sulfanylphenyl}methyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-({3-(trifluoromethyl)sulfanylphenyl}methyl)pyrrolidine
• 3-({3-[(trifluoromethyl)sulfanyl]phenyl}methyl)pyrrolidine
• 2229633-38-7
• EN300-1962023

• Inchi： 1S/C12H14F3NS/c13-12(14,15)17-11-3-1-2-9(7-11)6-10-4-5-16-8-10/h1-3,7,10,16H,4-6,8H2
• InChI Key： QLJRWFSZFIBBEA-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC=CC(=C1)CC1CNCC1

Computed Properties

• Exact Mass: 261.07990511g/mol
• Monoisotopic Mass: 261.07990511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-({3-(trifluoromethyl)sulfanylphenyl}methyl)pyrrolidine

Introduction to 3-({3-(trifluoromethyl)sulfanylphenyl}methyl)pyrrolidine and Its CAS No. 2229633-38-7

3-({3-(trifluoromethyl)sulfanylphenyl}methyl)pyrrolidine, identified by the CAS number 2229633-38-7, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable subject of study for researchers aiming to develop novel therapeutic agents. The presence of a trifluoromethyl group and a sulfanylphenyl moiety in its structure contributes to its unique chemical properties and potential applications in medicinal chemistry.

The trifluoromethyl group is a well-known pharmacophore that enhances the metabolic stability and lipophilicity of drug candidates. This feature is particularly important in the design of small-molecule drugs, as it can improve their bioavailability and binding affinity to biological targets. In contrast, the sulfanylphenyl moiety introduces a polar aromatic ring system that can interact with various biological receptors, thereby influencing the compound's pharmacological profile. The combination of these structural elements in 3-({3-(trifluoromethyl)sulfanylphenyl}methyl)pyrrolidine makes it a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, there has been growing interest in the development of novel compounds with enhanced pharmacological properties. The compound with CAS number 2229633-38-7 has been extensively studied for its potential applications in the treatment of various diseases. Researchers have explored its interactions with different biological targets, including enzymes and receptors involved in inflammation, pain, and neurodegeneration. Preliminary studies suggest that this compound exhibits inhibitory activity against several key targets, making it a promising candidate for further development.

The synthesis of 3-({3-(trifluoromethyl)sulfanylphenyl}methyl)pyrrolidine involves a series of well-established organic reactions. The introduction of the trifluoromethyl group is typically achieved through halogenation followed by metal-catalyzed cross-coupling reactions. The sulfanylphenyl moiety is incorporated via nucleophilic substitution or metal-catalyzed coupling reactions. These synthetic strategies have been optimized over the years to ensure high yields and purity, which are crucial for subsequent biological testing.

The pharmacological evaluation of 3-({3-(trifluoromethyl)sulfanylphenyl}methyl)pyrrolidine has revealed several interesting properties. In vitro studies have shown that this compound inhibits the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in the production of pro-inflammatory mediators. Additionally, it has been found to interact with receptors such as the sigma-1 receptor (σ1R), which is implicated in various neurological disorders. These findings highlight the potential therapeutic applications of this compound in conditions such as pain, inflammation, and neurodegenerative diseases.

The structural features of 3-({3-(trifluoromethyl)sulfanylphenyl}methyl)pyrrolidine also make it an attractive scaffold for drug design. The presence of both lipophilic and polar regions allows for optimal interaction with biological targets while maintaining good solubility in both aqueous and organic solvents. This balance is essential for achieving effective drug delivery and absorption. Furthermore, the compound's stability under various conditions makes it suitable for formulation into different pharmaceutical forms, such as tablets, capsules, and injectables.

In conclusion, 3-({3-(trifluoromethyl)sulfanylphenyl}methyl)pyrrolidine (CAS no. 2229633-38-7) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features, combined with its favorable pharmacological properties, make it an excellent candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this one will play a crucial role in the discovery of new treatments for various diseases.